1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2-chlorobenzoyl)-N-(3-propan-2-yloxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H27ClN2O3/c1-14(2)25-13-5-10-21-18(23)15-8-11-22(12-9-15)19(24)16-6-3-4-7-17(16)20/h3-4,6-7,14-15H,5,8-13H2,1-2H3,(H,21,23)
• InChI Key: LAYTZNHXSGYSDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C19H27ClN2O3
• Molecular Weight: 366.9 g/mol

Description

1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide, also known as JNJ-40411813, is a novel compound developed as a potential treatment for various neurological disorders.

Scientific Research Applications

1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide can improve cognitive function, reduce neuroinflammation, and increase neuronal survival in animal models of these diseases.

Mechanism of Action

1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide acts as a selective antagonist of the 5-HT6 receptor, a subtype of serotonin receptor that is predominantly expressed in the brain. The 5-HT6 receptor is involved in various cognitive and behavioral functions, including learning and memory, mood regulation, and appetite control. By blocking the 5-HT6 receptor, 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide can modulate these functions and potentially improve the symptoms of neurological disorders.
Biochemical and Physiological Effects:
1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of oxidative stress and neuroinflammation, and the enhancement of neurotrophic factor signaling. These effects are thought to contribute to the therapeutic potential of 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide for lab experiments is its high selectivity and potency for the 5-HT6 receptor, which allows for specific and reproducible effects on cognitive and behavioral functions. However, 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide also has some limitations, including its relatively short half-life and poor solubility, which may require the use of specialized delivery systems or formulations.

Future Directions

There are several potential future directions for the research and development of 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide. These include the optimization of its pharmacokinetic and pharmacodynamic properties, the exploration of its potential therapeutic applications in other neurological disorders, and the elucidation of its molecular mechanisms of action. Additionally, the development of novel 5-HT6 receptor antagonists based on the structure of 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide may lead to the discovery of more potent and selective compounds for the treatment of neurological disorders.
Conclusion:
In conclusion, 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide is a promising compound with potential therapeutic applications in various neurological disorders. Its selective antagonism of the 5-HT6 receptor and its biochemical and physiological effects make it an attractive target for further research and development. With continued investigation and optimization, 1-(2-chlorobenzoyl)-N-(3-isopropoxypropyl)-4-piperidinecarboxamide may one day become a valuable treatment option for patients suffering from these debilitating conditions.